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Compound of Interest

Compound Name: FR295389

CAS No.: 1019207-72-7

Cat. No.: B607548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the current scientific understanding of the

antibacterial activity of FR295389, a novel cephalosporin antibiotic, against gram-negative

bacteria. The information presented herein is based on publicly available research.

Introduction
FR295389 is a novel dihydroimidazopyrazolium cephalosporin.[1] Research into its

antibacterial properties has highlighted its potential in addressing infections caused by specific

multi-drug resistant gram-negative pathogens. This document summarizes the available

quantitative data on its efficacy, outlines the likely experimental protocols used in its evaluation,

and visualizes its mechanism of action.

Quantitative Data Summary: In-Vitro Activity
The primary available data on the activity of FR295389 focuses on its efficacy against clinical

isolates of IMP-type metallo-beta-lactamase (MBL)-producing Pseudomonas aeruginosa. MBLs

are enzymes that can inactivate a broad range of beta-lactam antibiotics, making infections
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with MBL-producing bacteria particularly challenging to treat. FR295389 has demonstrated

moderate activity against these resistant strains.[1]

Table 1: Minimum Inhibitory Concentrations (MIC) of FR295389 against IMP-type MBL-

producing Pseudomonas aeruginosa

Bacterial Strain Number of Isolates MIC₅₀ (µg/ml) MIC₉₀ (µg/ml)

IMP-type MBL-

producing P.

aeruginosa

21 8.0 32

Data sourced from Takeda et al., 2008.[1]

Mechanism of Action
The mechanism by which FR295389 exerts its activity against IMP-type MBL-producing P.

aeruginosa is attributed to its stability against hydrolysis by the IMP-1 metallo-beta-lactamase.

A kinetic study of the IMP-1 MBL revealed that FR295389 is a poor substrate for this enzyme

compared to ceftazidime, another cephalosporin.[1]

Table 2: Kinetic Parameters of IMP-1 MBL against FR295389 and Ceftazidime

Substrate K_m_ (µM) k_cat_ (s⁻¹)

FR295389
>20-fold higher than

Ceftazidime
12-fold lower than Ceftazidime

Data sourced from Takeda et al., 2008.[1]

A higher K_m_ value suggests a lower affinity of the enzyme for the substrate, while a lower

k_cat_ value indicates a slower rate of catalysis. These kinetic parameters collectively indicate

that FR295389 is not efficiently hydrolyzed by IMP-1 MBL, allowing it to maintain its

antibacterial activity.
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Mechanism of FR295389 activity and resistance evasion.

Experimental Protocols
While the full experimental details for the study on FR295389 are not available, the

methodologies can be inferred from standard practices in antimicrobial susceptibility testing

and enzyme kinetics.

The MIC values were likely determined using the broth microdilution method according to the

guidelines set by the Clinical and Laboratory Standards Institute (CLSI).

Protocol: Broth Microdilution MIC Assay

Preparation of Antimicrobial Agent: A stock solution of FR295389 is prepared and serially

diluted in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate to
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obtain a range of concentrations.

Inoculum Preparation: The bacterial isolates are cultured overnight, and the suspension is

adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then

diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming

units (CFU)/mL in each well.

Inoculation and Incubation: The microtiter plates are inoculated with the bacterial suspension

and incubated at 35-37°C for 16-20 hours.

MIC Determination: The MIC is recorded as the lowest concentration of FR295389 that

completely inhibits visible bacterial growth.

The kinetic parameters (K_m_ and k_cat_) of the IMP-1 MBL were likely determined by

monitoring the hydrolysis of the cephalosporin substrates using a spectrophotometer.

Protocol: Metallo-beta-lactamase Kinetic Assay

Enzyme Purification: The IMP-1 MBL is expressed and purified from a suitable host

organism.

Assay Conditions: The assay is performed in a suitable buffer at a constant pH and

temperature.

Substrate Hydrolysis Monitoring: The rate of hydrolysis of FR295389 and the comparator

cephalosporin (e.g., ceftazidime) is measured by monitoring the change in absorbance at a

specific wavelength over time.

Data Analysis: The initial reaction velocities are determined at various substrate

concentrations. The Michaelis-Menten equation is then fitted to the data to calculate the

K_m_ and V_max_ values. The k_cat_ is determined from V_max_ and the enzyme

concentration.
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Experimental Workflow
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Hypothetical workflow for evaluating FR295389 activity.

Conclusion
The available data indicates that FR295389 is a promising cephalosporin with notable activity

against IMP-type MBL-producing Pseudomonas aeruginosa. Its mechanism of action,

characterized by poor substrate affinity for the IMP-1 MBL, allows it to evade a critical

resistance mechanism in this pathogen. However, the broader spectrum of activity of

FR295389 against other clinically relevant gram-negative bacteria, such as Enterobacteriaceae

and Acinetobacter baumannii, remains to be publicly documented. Further in-depth studies are

required to fully elucidate the therapeutic potential of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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